Cas no 2097860-92-7 (2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide
• CAS No: 2097860-92-7
• MF: C₁₈H₁₅N₇O
• MW: 345.36
• CID: 5467684
• Update Time: 2025-06-28

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-​Benzotriazole-​1-​acetamide, N-​[[3-​(3-​pyridinyl)​-​2-​pyrazinyl]​methyl]​-
• 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide

• Inchi： 1S/C18H15N7O/c26-17(12-25-16-6-2-1-5-14(16)23-24-25)22-11-15-18(21-9-8-20-15)13-4-3-7-19-10-13/h1-10H,11-12H2,(H,22,26)
• InChI Key： CSFBONPOPKGQSX-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=NC=2)C(CNC(CN2N=NC3=C2C=CC=C3)=O)=NC=C1

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide

Introduction to 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide (CAS No. 2097860-92-7)

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2097860-92-7, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate architecture of this molecule, featuring a benzotriazole moiety linked to a pyrazine-pyridine hybrid system via an acetamide group, positions it as a candidate for various therapeutic applications.

The benzotriazole component of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide is well-known for its ability to interact with biological targets in multiple ways. Benzotriazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of this heterocyclic ring system suggests that the compound may exhibit similar activities, making it a valuable scaffold for medicinal chemists. Furthermore, the pyridine and pyrazine units introduce additional binding pockets that can be exploited to enhance affinity and selectivity against specific biological targets.

In recent years, there has been growing interest in the development of dual-action compounds that can modulate multiple pathways simultaneously. The structure of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide aligns well with this trend. The combination of a benzotriazole ring and a pyrazine-pyridine moiety could potentially allow the compound to interact with both receptor and enzyme targets, thereby providing a more comprehensive therapeutic effect. This concept is particularly relevant in the treatment of complex diseases where multi-target intervention is often required.

One of the most compelling aspects of this compound is its potential application in oncology research. The benzotriazole scaffold has been identified as a key structural element in several kinase inhibitors, which are widely used in cancer therapy. Additionally, the pyridine-pyrazine system can be designed to target specific tyrosine kinases that play critical roles in tumor growth and progression. Preliminary studies have suggested that derivatives of this class of compounds may exhibit inhibitory activity against several cancer-related kinases, making them attractive candidates for further investigation.

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[3-(pyridin-3-yloxy)pyrazinomethyl}acetamide presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the facile introduction of various functional groups into the molecule without compromising its overall integrity. These advancements have not only simplified the synthetic route but also allowed for greater structural diversity during drug discovery efforts.

The pharmacokinetic properties of CAS No. 2097860-92-7 are also crucial factors that need to be considered in its development as a potential drug candidate. Studies have shown that molecules with similar structural features often exhibit favorable solubility and metabolic stability when incorporated into drug-like entities. The presence of polar functional groups such as amides and heterocyclic rings can enhance solubility while minimizing rapid metabolism by enzymatic pathways. These characteristics are essential for ensuring that the compound reaches its intended target site at effective concentrations.

In conclusion,2-(1H-heteroaryl)-N-{[heteroaryl)methyl}acetamide represents a promising lead compound for further exploration in pharmaceutical research. Its unique structural composition suggests multiple potential applications across various therapeutic areas, particularly oncology and inflammatory diseases. With ongoing advancements in synthetic chemistry and computational modeling,CAS No 2097860 92 7 has the potential to be developed into a novel therapeutic agent that addresses unmet medical needs.